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Compound of Interest

Compound Name: 4-Fluoro-2-isopropoxyaniline

Cat. No.: B170368 Get Quote

CAS Number: 380430-47-7

Audience: Researchers, scientists, and drug development professionals.

Abstract
This technical guide provides a comprehensive overview of 4-Fluoro-2-isopropoxyaniline
hydrochloride (CAS No. 380430-47-7), a fluorinated aniline derivative of interest in medicinal

chemistry and drug discovery. While detailed experimental data and specific biological

applications for this compound are not extensively documented in publicly available literature,

this paper synthesizes the available information on its chemical properties, safety, and

handling. Furthermore, it explores potential synthetic pathways and applications by drawing

parallels with structurally similar compounds, such as 4-fluoro-2-methoxyaniline. This guide

aims to serve as a foundational resource for researchers interested in the potential utility of this

compound as a building block in the development of novel therapeutics.

Chemical and Physical Properties
4-Fluoro-2-isopropoxyaniline is commercially available primarily as its hydrochloride salt. The

presence of the hydrochloride affects its molecular weight and solubility.
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Property Value Source(s)

CAS Number 380430-47-7 [1][2]

IUPAC Name
4-fluoro-2-(propan-2-

yloxy)aniline;hydrochloride
[2]

Synonyms

4-Fluoro-2-isopropoxyaniline

HCl, 4-Fluro-2-isopropoxyanile

hydrochloride

[2]

Molecular Formula C₉H₁₃ClFNO [1]

Molecular Weight 205.66 g/mol [1]

Appearance
Solid (form not specified in

available data)

Storage Temperature -20°C [1]

Synthesis and Characterization
Detailed experimental protocols for the synthesis of 4-Fluoro-2-isopropoxyaniline are not

readily available in the surveyed literature. However, a potential synthetic route can be inferred

from procedures for analogous compounds. A plausible approach would involve the O-

isopropylation of a suitably substituted fluoronitrophenol, followed by the reduction of the nitro

group to an amine.

A general workflow for such a synthesis is proposed below.
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Proposed Synthetic Pathway

Starting Material
(e.g., 4-Fluoro-2-nitrophenol)

O-Isopropylation
(e.g., Isopropyl bromide, base)

Intermediate
(4-Fluoro-2-isopropoxy-1-nitrobenzene)

Nitro Group Reduction
(e.g., H2/Pd-C, Fe/HCl)

4-Fluoro-2-isopropoxyaniline

Salt Formation
(HCl)

4-Fluoro-2-isopropoxyaniline HCl

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 4-Fluoro-2-isopropoxyaniline HCl.

Characterization: Spectroscopic data (NMR, IR, Mass Spectrometry) for 4-Fluoro-2-
isopropoxyaniline hydrochloride are not widely published. However, a commercial supplier

indicates the availability of NMR, HPLC, and LC-MS data upon request[3]. For structurally
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similar compounds like 4-Fluoroaniline, detailed 1H NMR spectra are available and could serve

as a reference for spectral interpretation[4].

Applications in Drug Discovery and Medicinal
Chemistry
While specific applications of 4-Fluoro-2-isopropoxyaniline in drug development are not

documented, its structural motifs—a fluorinated aniline core—are prevalent in many biologically

active molecules. The introduction of fluorine into drug candidates can significantly impact their

physicochemical and pharmacokinetic properties, including metabolic stability, binding affinity,

and membrane permeability.

Aniline derivatives are crucial intermediates in the synthesis of a wide range of

pharmaceuticals. For instance, the structurally related compound, 4-Fluoro-2-methoxyaniline, is

a key building block in the synthesis of kinase inhibitors and other targeted therapies[5]. It is

plausible that 4-Fluoro-2-isopropoxyaniline could serve a similar role as a versatile synthetic

intermediate.

The potential utility of fluorinated anilines in drug design is highlighted by their incorporation

into compounds targeting various diseases. For example, derivatives of 2-fluoroaniline have

been used in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs)[6].

Safety and Handling
Safety data sheets for 4-Fluoro-2-isopropoxyaniline hydrochloride provide essential

information for its safe handling.
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Hazard Statement Precautionary Statement

Harmful if swallowed Wash hands thoroughly after handling.

Causes skin irritation
Wear protective gloves/protective clothing/eye

protection/face protection.

Causes serious eye irritation

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

May cause respiratory irritation

Avoid breathing

dust/fume/gas/mist/vapors/spray. Use only

outdoors or in a well-ventilated area.

For detailed safety information, it is recommended to consult the material safety data sheet

(MSDS) provided by the supplier.

Conclusion
4-Fluoro-2-isopropoxyaniline hydrochloride is a chemical intermediate with potential

applications in drug discovery and organic synthesis. While there is a notable lack of in-depth

technical data and documented applications in the public domain, its structural features

suggest it could be a valuable building block for the synthesis of novel therapeutic agents.

Further research is warranted to fully elucidate its synthetic utility, reactivity, and potential

biological activities. This guide provides a summary of the currently available information and

suggests potential avenues for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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